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Compound of Interest

Compound Name: Ochromycinone

Cat. No.: B019200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties
Ochromycinone, a naturally occurring antibiotic, has garnered significant attention in the

scientific community for its potent and selective inhibition of Signal Transducer and Activator of

Transcription 3 (STAT3). This technical guide provides an in-depth overview of

Ochromycinone's chemical properties, mechanism of action, and the experimental

methodologies used to characterize its activity.

Property Value References

Molecular Formula C₁₉H₁₄O₄

Molecular Weight 306.31 g/mol

CAS Number
28882-53-3 ((+)-

Ochromycinone)
[1]

CAS Number 111540-00-2 ((Rac)-STA-21) [2]

Synonyms STA-21, (+)-Ochromycinone [1]

Note on CAS Numbers: The CAS number 28882-53-3 typically refers to the specific

enantiomer, (+)-Ochromycinone, while 111540-00-2 is often used for the racemic mixture,

(Rac)-STA-21. Researchers should verify the specific form used in their studies.
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Mechanism of Action: Targeting the STAT3 Signaling
Pathway
Ochromycinone exerts its biological effects primarily through the inhibition of the STAT3

signaling pathway. STAT3 is a transcription factor that plays a crucial role in cell growth,

proliferation, and survival. In many cancers, STAT3 is constitutively activated, leading to

uncontrolled cell growth. Ochromycinone inhibits STAT3 by preventing its dimerization and

subsequent DNA binding, thereby blocking the transcription of STAT3 target genes involved in

tumorigenesis.[2]

Below is a diagram illustrating the canonical STAT3 signaling pathway and the inhibitory action

of Ochromycinone.
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MTT Assay Workflow

1. Seed cells in a
96-well plate

2. Treat cells with
varying concentrations

of Ochromycinone

3. Incubate for
24-72 hours

4. Add MTT reagent
to each well

5. Incubate to allow
formazan crystal formation

6. Solubilize formazan
crystals with DMSO

7. Measure absorbance
at 570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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